Cas no 2060047-24-5 (2-{1-(tert-butoxy)carbonyl-5-methylpyrrolidin-3-yl}benzoic acid)

• Product Name: 2-{1-(tert-butoxy)carbonyl-5-methylpyrrolidin-3-yl}benzoic acid
• CAS No: 2060047-24-5
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• MDL: MFCD30500056
• CID: 5212628
• PubChem ID: 137703473
• Update Time: 2025-06-15

2-{1-(tert-butoxy)carbonyl-5-methylpyrrolidin-3-yl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 4-(2-carboxyphenyl)-2-methyl-, 1-(1,1-dimethylethyl) ester
• 2-{1-(tert-butoxy)carbonyl-5-methylpyrrolidin-3-yl}benzoic acid

• MDL： MFCD30500056
• Inchi： 1S/C17H23NO4/c1-11-9-12(10-18(11)16(21)22-17(2,3)4)13-7-5-6-8-14(13)15(19)20/h5-8,11-12H,9-10H2,1-4H3,(H,19,20)
• InChI Key： ZQSHKANNJWATFM-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C2=CC=CC=C2C(O)=O)CC1C

Additional information on 2-{1-(tert-butoxy)carbonyl-5-methylpyrrolidin-3-yl}benzoic acid

Comprehensive Overview of 2-{1-(tert-butoxy)carbonyl-5-methylpyrrolidin-3-yl}benzoic acid (CAS No. 2060047-24-5)

2-{1-(tert-butoxy)carbonyl-5-methylpyrrolidin-3-yl}benzoic acid (CAS No. 2060047-24-5) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring a pyrrolidine ring and a tert-butoxy carbonyl (Boc) protecting group, makes it a valuable intermediate in drug discovery. The compound's benzoic acid moiety further enhances its reactivity, enabling applications in peptide coupling and heterocyclic chemistry. Researchers often explore its potential in designing enzyme inhibitors and bioactive molecules, aligning with current trends in targeted drug delivery and precision medicine.

The growing demand for Boc-protected intermediates like 2-{1-(tert-butoxy)carbonyl-5-methylpyrrolidin-3-yl}benzoic acid reflects the pharmaceutical industry's focus on high-efficiency synthesis. With advancements in AI-driven molecular design, this compound has gained attention for its role in optimizing structure-activity relationships (SAR). Its CAS No. 2060047-24-5 is frequently searched in databases such as PubChem and Reaxys, underscoring its relevance in chemoinformatics and medicinal chemistry workflows.

From a synthetic perspective, the compound's 5-methylpyrrolidin-3-yl scaffold offers steric control, which is critical for asymmetric catalysis. This property aligns with the rising interest in green chemistry, where minimizing byproducts is paramount. Laboratories often employ microwave-assisted synthesis or flow chemistry techniques to enhance the yield of 2-{1-(tert-butoxy)carbonyl-5-methylpyrrolidin-3-yl}benzoic acid, addressing the need for sustainable manufacturing.

In analytical applications, the compound's UV absorption and chromatographic behavior are well-documented, making it a reference standard in HPLC method development. Its stability under acidic and basic conditions also facilitates its use in prodrug formulations, a hot topic in biopharmaceutical optimization. Recent studies highlight its compatibility with click chemistry protocols, further expanding its utility in bioconjugation.

As the scientific community explores fragment-based drug discovery (FBDD), 2-{1-(tert-butoxy)carbonyl-5-methylpyrrolidin-3-yl}benzoic acid serves as a versatile molecular building block. Its CAS No. 2060047-24-5 is often cross-referenced with kinase inhibitor libraries and GPCR-targeted compounds, reflecting its interdisciplinary appeal. Future research may focus on its derivatives for neurodegenerative disease therapies, leveraging its blood-brain barrier permeability potential.